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  4. (3R,4R,4As,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde
(3R,4R,4As,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde (3R,4R,4As,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde
Brand Name: Vulcanchem
CAS No.: 149588-86-3
VCID: VC0139009
InChI: InChI=1S/C15H24O5/c1-9-4-6-13-11(3)14(18)19-20-15(13,8-16)12(9)7-5-10(2)17/h8-9,11-14,18H,4-7H2,1-3H3/t9-,11-,12+,13+,14-,15-/m1/s1
SMILES: CC1CCC2C(C(OOC2(C1CCC(=O)C)C=O)O)C
Molecular Formula: C15H24O5
Molecular Weight: 284.35 g/mol

(3R,4R,4As,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde

CAS No.: 149588-86-3

Reference Standards

VCID: VC0139009

Molecular Formula: C15H24O5

Molecular Weight: 284.35 g/mol

(3R,4R,4As,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde - 149588-86-3

CAS No. 149588-86-3
Product Name (3R,4R,4As,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde
Molecular Formula C15H24O5
Molecular Weight 284.35 g/mol
IUPAC Name (3R,4R,4aS,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde
Standard InChI InChI=1S/C15H24O5/c1-9-4-6-13-11(3)14(18)19-20-15(13,8-16)12(9)7-5-10(2)17/h8-9,11-14,18H,4-7H2,1-3H3/t9-,11-,12+,13+,14-,15-/m1/s1
Standard InChIKey JIXOVOHHLWAEFU-MVVLZTAMSA-N
Isomeric SMILES C[C@@H]1CC[C@H]2[C@H]([C@@H](OO[C@@]2([C@H]1CCC(=O)C)C=O)O)C
SMILES CC1CCC2C(C(OOC2(C1CCC(=O)C)C=O)O)C
Canonical SMILES CC1CCC2C(C(OOC2(C1CCC(=O)C)C=O)O)C
Synonyms [3R-(3α,4β,4aα,7α,8β,8aβ)]-Hexahydro-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-1,2-benzodioxin-8a(3H)-carboxaldehyde;
PubChem Compound 15215013
Last Modified Nov 11 2021
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